2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile

• IUPAC Name: 2-[4-[2-(hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile
• InChI: InChI=1S/C20H24N4O/c21-13-15-12-20(22-19-6-2-1-5-18(15)19)23-10-7-16(8-11-23)24-9-3-4-17(24)14-25/h1-2,5-6,12,16-17,25H,3-4,7-11,14H2
• InChI Key: GBXPIAQLHVHOCD-UHFFFAOYSA-N
• Canonical SMILES: C1CC(N(C1)C2CCN(CC2)C3=NC4=CC=CC=C4C(=C3)C#N)CO
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. This compound is a quinoline derivative that has been synthesized using a specific method, and its mechanism of action and biochemical and physiological effects have been studied in detail. In

Scientific Research Applications

2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile has been studied extensively for its potential applications in various fields such as drug discovery, medicinal chemistry, and neuroscience. This compound has been shown to have a high affinity for certain receptors in the brain, making it a potential candidate for the development of drugs targeting these receptors. Additionally, this compound has been shown to have antioxidant and anti-inflammatory properties, which could be useful in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile involves its binding to certain receptors in the brain, specifically the dopamine D3 receptor and the sigma-1 receptor. This binding results in the modulation of various signaling pathways, leading to the observed biochemical and physiological effects of the compound.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile include the modulation of dopamine signaling, the inhibition of oxidative stress and inflammation, and the enhancement of neuroprotection. These effects have been observed in various in vitro and in vivo studies, highlighting the potential of this compound in the treatment of various neurological and psychiatric disorders.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile in lab experiments is its high affinity for certain receptors, making it a potential candidate for drug development. Additionally, the compound has been shown to have antioxidant and anti-inflammatory properties, which could be useful in the treatment of various diseases. However, one limitation of using this compound in lab experiments is its potential toxicity, which must be carefully monitored.

Future Directions

There are several future directions for research on 2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile. One potential direction is the development of drugs targeting the dopamine D3 receptor and the sigma-1 receptor, which could be useful in the treatment of various neurological and psychiatric disorders. Additionally, further studies on the antioxidant and anti-inflammatory properties of this compound could lead to the development of new treatments for diseases such as Alzheimer's and Parkinson's. Finally, more research is needed to fully understand the mechanism of action of this compound and its potential applications in various fields.

Synthesis Methods

The synthesis of 2-[4-[2-(Hydroxymethyl)pyrrolidin-1-yl]piperidin-1-yl]quinoline-4-carbonitrile involves the reaction of 2-chloro-4-piperidin-1-ylquinoline with hydroxymethylpyrrolidine in the presence of a base. This reaction results in the formation of the desired compound, which can be purified by column chromatography. The purity of the compound can be confirmed using various analytical techniques such as NMR spectroscopy and mass spectrometry.